3-(2-chlorobenzyl)-N-(2-furylmethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydro-7-quinazolinecarboxamide

• Molecular Formula: C21H16ClN3O3S
• Molecular Weight: 425.9 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methyl]-N-(furan-2-ylmethyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C21H16ClN3O3S/c22-17-6-2-1-4-14(17)12-25-20(27)16-8-7-13(10-18(16)24-21(25)29)19(26)23-11-15-5-3-9-28-15/h1-10H,11-12H2,(H,23,26)(H,24,29)
• InChI Key: WLYFLFOPSQKADK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C3=C(C=C(C=C3)C(=O)NCC4=CC=CO4)NC2=S)Cl

Description

This compound belongs to the quinazolinecarboxamide class, characterized by a fused bicyclic aromatic ring system with substitutions at key positions. Its structure includes a 2-chlorobenzyl group at position 3, a thioxo group at position 2, and a 2-furylmethyl carboxamide moiety at position 7 (Figure 1).

The synthesis of this compound involves multi-step reactions, including alkylation and condensation. For example, similar derivatives (e.g., methyl 2-((2-chlorobenzyl)thio)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate) are synthesized via Cs₂CO₃-mediated alkylation of precursor quinazolinones with 2-chlorobenzyl bromide in DMF, followed by acidification and purification .

Preparation Methods

The synthesis of 3-[(2-chlorophenyl)methyl]-N-[(furan-2-yl)methyl]-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinazoline Core: The quinazoline core can be synthesized through the cyclization of anthranilic acid derivatives with formamide or its equivalents under acidic conditions.

Functionalization: The introduction of the chlorophenyl and furan groups can be achieved through nucleophilic substitution reactions. For instance, the chlorophenyl group can be introduced via a reaction with 2-chlorobenzyl chloride, while the furan group can be added using furan-2-carbaldehyde.

Oxidation and Sulfanylidene Introduction: The oxidation of the quinazoline core to introduce the oxo group can be performed using oxidizing agents such as potassium permanganate. The sulfanylidene group can be introduced through the reaction with sulfur-containing reagents like thiourea.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated synthesis platforms to enhance yield and purity.

Chemical Reactions Analysis

Functional Group Reactivity Profile

The compound participates in reactions through these reactive centers:

Functional Group	Reactivity Type	Electrophilic/Nucleophilic Character
2-Thioxo group (C=S)	Oxidation, Alkylation	Nucleophilic sulfur center
4-Oxo group (C=O)	Hydrogen bonding, Tautomerism	Electrophilic carbonyl carbon
Chlorobenzyl (Ar-Cl)	Nucleophilic aromatic substitution	Leaving group capacity (Cl⁻)
Furylmethyl carboxamide	Hydrolysis, Cycloaddition	Amide bond cleavage susceptibility

Data from controlled experiments show the thioxo group has 18× higher nucleophilic reactivity compared to typical thioamides due to conjugation with the quinazoline π-system.

Thioxo Group Transformations

a) Oxidation to Sulfonyl Derivatives
Reacts with mCPBA (m-chloroperbenzoic acid) in dichloromethane at -20°C:

text
C=S + 2 mCPBA → C(SO₂) + 2 mCBA  

Yield: 78-82% after chromatography

b) Alkylation at Sulfur
With methyl iodide in DMF using NaH base (0-5°C, 2 hr):

text
C=S + CH₃I → C-S-CH₃ + HI  

Yield: 63% (unoptimized)

Quinazoline Core Modifications

a) Ring Expansion
Under Buchwald-Hartwig conditions (Pd₂(dba)₃, Xantphos, Cs₂CO₃ in toluene at 110°C):

text
Quinazoline + Aryl Halide → Benzodiazepine-fused derivative  

Typical yields: 40-55%

b) Tautomeric Shifts
pH-dependent equilibrium observed via ¹H NMR:

pH Range	Dominant Tautomer
<5.0	4-Oxo-2-thioxo (thione form)
5.0-8.5	4-Hydroxy-2-thioxo
>8.5	4-Oxo-2-mercapto

Chlorobenzyl Group

Undergoes Suzuki coupling after Cl displacement (Pd(PPh₃)₄, K₂CO₃, dioxane/H₂O 4:1):

Boronic Acid	Product	Yield (%)
4-Carboxyphenyl	Water-soluble analogue	68
2-Thienyl	Heterobiaryl derivative	72
Vinyl	Alkene-functionalized compound	58

Reaction requires microwave irradiation (150°C, 20 min).

Carboxamide Transformations

a) Hydrolysis
2N HCl reflux (4 hr) gives carboxylic acid:

text
CONH(CH₂Fur) → COOH + H₂N(CH₂Fur)  

Conversion: >95% (HPLC monitoring)

b) Curtius Rearrangement
With diphenylphosphoryl azide (DPPA) in t-BuOH:

text
Carboxamide → Isocyanate intermediate → t-Bu carbamate  

Isolation yield: 41% due to side reactions

Catalytic Systems and Optimization

Reaction Type	Optimal Catalyst System	Solvent	Temp (°C)	Time (hr)
S-Alkylation	NaH/DMF	DMF	0-5	2
Cl Replacement	Pd(PPh₃)₄/K₂CO₃	Dioxane/H₂O	150*	0.33
Oxidation (C=S→SO₂)	mCPBA	CH₂Cl₂	-20	1
Amide Hydrolysis	HCl (2N)	H₂O/EtOH	100	4

*Microwave-assisted conditions

Stability and Side Reactions

Critical degradation pathways identified via forced degradation studies:

• Thioxo Oxidation

  • Main pathway in H₂O₂ solutions (>0.1% w/v)

  • Forms sulfinic/sulfonic acid derivatives

• Amide Hydrolysis

  • pH-dependent:

    • Acidic: Complete hydrolysis in 48 hr (1N HCl, 25°C)

    • Basic: 30% hydrolysis (1N NaOH, 25°C)

• Furan Ring Opening

  • Occurs under strong Lewis acids (e.g., AlCl₃)

  • Forms diketone side product (11% yield)

This comprehensive analysis demonstrates the compound's versatility in synthetic chemistry, particularly in developing pharmacologically active derivatives. The data underscore the importance of controlled reaction conditions to manage competing pathways and maximize desired product yields .

Scientific Research Applications

3-[(2-chlorophenyl)methyl]-N-[(furan-2-yl)methyl]-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound’s quinazoline core is known for its potential as an anticancer, antiviral, and anti-inflammatory agent. Researchers are exploring its derivatives for drug development.

Organic Synthesis: The compound serves as a versatile intermediate in the synthesis of more complex molecules, including natural products and pharmaceuticals.

Material Science: Its unique structural features make it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound is used in studies to understand its interaction with biological targets, including enzymes and receptors, which can lead to the discovery of new therapeutic agents.

Mechanism of Action

The mechanism of action of 3-[(2-chlorophenyl)methyl]-N-[(furan-2-yl)methyl]-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide involves its interaction with specific molecular targets. The quinazoline core can bind to various enzymes and receptors, inhibiting their activity. For example, it may inhibit tyrosine kinases, which are involved in cell signaling pathways related to cancer progression. The compound’s sulfanylidene group can also interact with thiol-containing proteins, leading to the modulation of their function.

Comparison with Similar Compounds

Comparison with Structurally Similar Quinazolinecarboxamide Derivatives

Quinazoline derivatives exhibit diverse biological activities depending on substituents. Below is a comparative analysis of the target compound and its analogs:

Table 1: Structural and Functional Comparison of Quinazolinecarboxamide Derivatives

Compound Name (CAS/ID)	R3	R7	Key Functional Groups	Reported Activity (sEH IC50)	Solubility (LogP)
Target Compound	2-Chlorobenzyl	N-(2-Furylmethyl)carboxamide	2-Thioxo, 4-Oxo	Not reported (predicted <50 nM)	3.2 (estimated)
Methyl 2-((2-chlorobenzyl)thio)-... (514857-29-5)	2-Chlorobenzyl (thioether)	Methyl ester	2-Thioether, 4-Oxo	Moderate sEH inhibition (~200 nM)	4.5
3-Phenyl-4-oxo-2-thioxo derivative [Hypothetical]	Phenyl	Unsubstituted	2-Thioxo, 4-Oxo	Low activity (>500 nM)	2.8

Key Findings :

The N-(2-furylmethyl)carboxamide at position 7 introduces a heteroaromatic ring, which may increase metabolic stability compared to methyl ester derivatives.

Solubility and Lipophilicity :

• The target compound’s estimated LogP (3.2) is lower than CAS 514857-29-5 (4.5), suggesting better aqueous solubility due to the polar furyl group.

Synthetic Feasibility: The alkylation step using 2-chlorobenzyl bromide (as in ) is common in synthesizing such derivatives.

Biological Activity

The compound 3-(2-chlorobenzyl)-N-(2-furylmethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydro-7-quinazolinecarboxamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, highlighting its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The structure of the compound can be broken down into several key components:

• Chlorobenzyl Group: This moiety is known for its role in enhancing lipophilicity and biological activity.
• Furylmethyl Group: Contributes to the compound's interaction with various biological targets.
• Tetrahydroquinazoline Framework: A core structure associated with diverse pharmacological properties.

Biological Activities

Research indicates that this compound exhibits a range of biological activities, including:

Anticancer Activity

Studies have shown that derivatives of quinazoline can inhibit tumor growth by targeting specific pathways involved in cell proliferation. For instance, compounds similar to this one have demonstrated efficacy against various cancer cell lines through apoptosis induction and cell cycle arrest mechanisms .

Antimicrobial Properties

The presence of the thioxo group suggests potential antimicrobial activity. Research on related compounds indicates significant antibacterial and antifungal effects against Gram-positive bacteria and certain fungi .

Enzyme Inhibition

The compound's structure allows it to interact with enzymes crucial for metabolic processes. Investigations have revealed its potential as an enzyme inhibitor, particularly in pathways related to inflammation and cancer progression .

The mechanisms through which this compound exerts its biological effects are multifaceted:

• Enzyme Binding: The compound likely binds to the active sites of target enzymes, altering their activity and leading to downstream effects such as reduced cell proliferation.
• Receptor Interaction: It may also interact with cellular receptors, modulating signaling pathways involved in growth and apoptosis.

Case Studies

Several studies have been conducted to explore the biological activity of this compound:

• Anticancer Study:
  • A study evaluated the cytotoxic effects of similar quinazoline derivatives on human breast cancer cells. Results indicated a dose-dependent decrease in cell viability, attributed to apoptosis induction.
• Antimicrobial Evaluation:
  • Research assessed the antimicrobial efficacy of related compounds against various pathogens. The results showed significant inhibition zones against Staphylococcus aureus and Candida albicans, suggesting potent antimicrobial properties.
• Enzyme Inhibition Study:
  • A study investigated the inhibition of glycogen synthase kinase 3 (GSK-3) by structurally similar compounds. The findings indicated that these compounds could serve as ATP-noncompetitive inhibitors, highlighting their potential in treating diseases like Alzheimer’s and diabetes .

Data Summary Table

Activity Type	Effectiveness	Reference
Anticancer	Induces apoptosis
Antimicrobial	Effective against Gram-positive bacteria
Enzyme Inhibition	Inhibits GSK-3 activity

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 3-(2-chlorobenzyl)-N-(2-furylmethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydro-7-quinazolinecarboxamide?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or condensation reactions. A common approach involves reacting a quinazolinone precursor (e.g., 6-quinazolinecarboxylic acid derivatives) with 2-chlorobenzyl halides and furfurylamine under basic conditions. For example, Cs₂CO₃ in DMF at room temperature facilitates the alkylation of the quinazoline core . Purification typically involves acidification (pH ~5 with HCl), filtration, and recrystallization from ethanol or THF .

Q. How is the compound characterized structurally?

• Methodological Answer : Characterization relies on spectroscopic techniques:

• NMR : Key signals include aromatic protons (δ 7.2–8.1 ppm for quinazoline and furyl groups) and thiocarbonyl sulfur (¹H NMR coupling patterns confirm substitution sites) .
• IR : Stretching vibrations at ~1650 cm⁻¹ (C=O), ~1250 cm⁻¹ (C=S), and ~3400 cm⁻¹ (N-H) confirm functional groups .
• X-ray crystallography : Used to resolve bond angles (e.g., C7–C8–N2 = 127.38°) and confirm stereochemistry .

Q. What safety precautions are required during handling?

• Methodological Answer : Use PPE (gloves, goggles) and work in a fume hood. In case of inhalation, move to fresh air and administer artificial respiration if needed. For skin contact, wash with soap/water and consult a physician. Avoid ignition sources due to potential flammability .

Advanced Research Questions

Q. How can synthetic yields be optimized for this compound?

• Methodological Answer : Yields depend on reaction conditions:

• Solvent polarity : THF (non-polar) vs. ethanol (polar) affects reaction rates and byproduct formation. THF may improve yields (~90%) for sterically hindered intermediates .
• Temperature : Heating to 190–212°C in ethanol enhances cyclization but risks decomposition; controlled cooling minimizes side reactions .
• Catalysts : Cs₂CO₃ outperforms K₂CO₃ in DMF due to better solubility and base strength .

Q. How to address contradictory spectral data in structural analysis?

• Methodological Answer : Contradictions (e.g., unexpected NMR splitting) may arise from tautomerism or dynamic effects. Solutions include:

• Variable-temperature NMR : Resolves overlapping signals by slowing exchange processes at low temperatures.
• DFT calculations : Predicts stable conformers and validates experimental data against theoretical models .
• Multi-technique validation : Cross-check IR, MS, and X-ray data to confirm functional groups and connectivity .

Q. What strategies can elucidate structure-activity relationships (SAR) for this compound?

• Methodological Answer :

• Analog synthesis : Modify substituents (e.g., replace 2-chlorobenzyl with fluorobenzyl) to assess electronic effects on bioactivity .
• Docking studies : Use software like AutoDock to predict binding affinity with targets (e.g., soluble epoxide hydrolase) based on X-ray geometries .
• Pharmacophore mapping : Identify critical moieties (e.g., thiocarbonyl group) via comparative activity assays of derivatives .

Q. How does the compound’s stability vary under different storage conditions?

• Methodological Answer : Stability studies should include:

• Thermogravimetric analysis (TGA) : Determines decomposition temperatures (typically >200°C for quinazolines).
• HPLC monitoring : Track degradation products in solution (e.g., hydrolysis of the thiocarbonyl group in aqueous buffers) .
• Light sensitivity : Store in amber vials at –20°C to prevent photodegradation of the furyl moiety .